4-(4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C20H24N6O4S/c1-15-22-19(14-20(23-15)26-8-4-7-21-26)24-9-11-25(12-10-24)31(27,28)18-13-16(29-2)5-6-17(18)30-3/h4-8,13-14H,9-12H2,1-3H3
• InChI Key: MUPOQTZTFDVYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC)N4C=CC=N4
• Molecular Formula: C20H24N6O4S
• Molecular Weight: 444.5 g/mol

Description

The compound contains several functional groups and structural features that are common in medicinal chemistry. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyrazole ring, which is a five-membered ring with two nitrogen atoms. These heterocyclic rings are often found in bioactive compounds. The compound also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms, often used in drug design for its versatility and favorable pharmacokinetic properties. The sulfonyl group attached to the piperazine ring could potentially increase the compound’s water solubility.

Scientific Research Applications

Anticancer Applications

• Antiproliferative Activity : A series of compounds related to the mentioned chemical structure have been synthesized and evaluated for their antiproliferative effects against various human cancer cell lines. Notably, compounds within this series exhibited significant activity, suggesting potential as anticancer agents. The study underscores the importance of further research to explore the anticancer capabilities of these compounds (Mallesha, et al., 2012).

• Cyclooxygenase Inhibitors : Another research focused on synthesizing novel compounds from natural sources that showed significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings indicate the potential of such compounds in developing new treatments for inflammation-related diseases (Abu‐Hashem, et al., 2020).

Antimicrobial Applications

• Antimicrobial Activity : Novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives, containing sulfonyl moiety, demonstrated antimicrobial activity, highlighting the potential of these compounds as templates for developing new antimicrobial agents (Ammar, et al., 2004).

• Synthesis and Evaluation of Novel Sulfone Derivatives : Research into the synthesis of novel sulfone derivatives revealed several compounds exhibiting superior antimicrobial activities. This study suggests the importance of sulfone groups in enhancing antimicrobial efficacy (Alsaedi, et al., 2019).

Additional Research Insights

• Insecticidal Agents : A study on novel sulfonamide-bearing thiazole derivatives showed potent toxic effects against the cotton leafworm, Spodoptera littoralis, indicating potential applications in agriculture as insecticidal agents (Soliman, et al., 2020).